

A Comparative Meta-Analysis of Amphotericin B Formulations in Clinical Trials

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Amb, (+-)-
CAS No.: 1863066-06-1
Cat. No.: B15723088

[Get Quote](#)

A comprehensive review of the clinical efficacy and toxicity profiles of conventional Amphotericin B deoxycholate and its lipid-based formulations, providing researchers, scientists, and drug development professionals with a consolidated guide to their comparative performance in the treatment of invasive fungal infections.

The advent of lipid-based formulations of Amphotericin B has marked a significant advancement in the management of invasive fungal infections, offering alternatives to the highly effective but notoriously toxic conventional formulation, Amphotericin B deoxycholate (C-AMB). This guide provides a meta-analytical overview of clinical trial data for the principal formulations: C-AMB, Liposomal Amphotericin B (L-AMB), Amphotericin B Lipid Complex (ABLC), and Amphotericin B Colloidal Dispersion (ABCD), the last of which is no longer commercially available.

Comparative Efficacy

Meta-analyses of numerous clinical trials have consistently shown that the lipid-based formulations of Amphotericin B are at least as effective as conventional Amphotericin B in treating a variety of invasive fungal infections.^{[1][2][3]} However, demonstrating a clear

superiority in efficacy for any one formulation over another has been challenging due to heterogeneity in study designs, patient populations, and endpoint definitions across trials.[1][2]

For instance, in the context of empiric therapy for febrile neutropenia, lipid formulations did not show a survival benefit over C-AMB but were associated with a reduction in breakthrough fungal infections.[1] In documented invasive fungal infections, particularly in patients with hematological malignancies, randomized trials have not demonstrated a mortality benefit with lipid formulations.[1] The results from meta-analyses on this topic have been conflicting.[1][2]

A notable exception was observed in HIV-infected patients with disseminated histoplasmosis, where L-AMB demonstrated significantly better clinical success and mortality rates compared to C-AMB.[1][2] Conversely, for the treatment of AIDS-associated acute cryptococcal meningitis, lipid preparations were not found to be significantly better than C-AMB in terms of clinical or microbiological outcomes.[1][2]

A network meta-analysis of 25 randomized controlled trials involving 2996 patients found no significant differences among any of the Amphotericin B formulations concerning cure rates or mortality.[4][5]

Comparative Toxicity Profile

The most significant advantage of the lipid-based formulations lies in their improved safety profile, particularly with regard to nephrotoxicity.

Nephrotoxicity: Numerous studies and meta-analyses have unequivocally demonstrated that L-AMB, ABLC, and ABCD are significantly less nephrotoxic than C-AMB.[1][2][6][7][8] This reduced risk of kidney damage is a primary driver for the clinical preference for lipid formulations, especially in patients with pre-existing renal impairment or those receiving other nephrotoxic agents.[7][8] When comparing the lipid formulations, some evidence suggests that L-AMB is associated with less nephrotoxicity than ABLC.[9]

Infusion-Related Reactions: These reactions, characterized by fever and chills, are a common side effect of Amphotericin B. L-AMB has been shown to cause fewer infusion-related reactions compared to C-AMB.[1][2] In contrast, ABCD was associated with equivalent or even more frequent infusion-related reactions than the conventional formulation, which contributed to the cessation of at least one clinical trial.[1][2]

Data Summary Tables

Table 1: Comparative Efficacy of Amphotericin B Formulations

Indication	C-AMB	L-AMB	ABL-C	ABCD	Key Findings
Empiric Febrile Neutropenia	Baseline	Equivalent	Equivalent	Equivalent	Lipid formulations show fewer breakthrough infections.[1]
Invasive Aspergillosis	Baseline	Equivalent	Equivalent	Equivalent	No significant difference in overall response or mortality in most comparative trials.[1]
Invasive Candidiasis	Baseline	Equivalent	Equivalent	Equivalent	Efficacy is generally comparable across formulations.
Cryptococcal Meningitis (AIDS)	Baseline	Not Superior	Not Superior	Not Superior	No significant difference in clinical or microbiologic al outcomes. [1][2]
Disseminated Histoplasmos is (HIV)	Baseline	Superior	Not directly compared	Not directly compared	L-AMB showed improved clinical success and mortality.[1] [2]

Table 2: Comparative Toxicity of Amphotericin B Formulations

Adverse Event	C-AMB	L-AMB	ABLC	ABCD	Key Findings
Nephrotoxicity	High	Low	Low-Moderate	Low	All lipid formulations are significantly less nephrotoxic than C-AMB. [1][2][7][8] L-AMB may be less nephrotoxic than ABLC.[9]
Infusion-Related Reactions (Fever, Chills)	High	Low	Moderate	High	L-AMB is associated with the fewest infusion-related reactions.[1] [2] ABCD had the highest rates.[1][2]

Experimental Protocols


The methodologies of clinical trials comparing Amphotericin B formulations share common frameworks, although specific inclusion criteria, endpoints, and dosing regimens may vary.

General Clinical Trial Design for Invasive Fungal Infections:

- **Study Design:** Typically, these are randomized, double-blind, multicenter clinical trials.


- Patient Population: Patients with proven or probable invasive fungal infections, often with underlying conditions such as hematologic malignancy, neutropenia, or HIV infection.[10]
- Intervention: Comparison of a lipid-based Amphotericin B formulation against C-AMB or another lipid formulation. Dosing regimens are a critical variable, with lipid formulations generally administered at higher doses (e.g., 3-5 mg/kg/day for L-AMB and ABLC) compared to C-AMB (e.g., 0.7-1.0 mg/kg/day).[1][2]
- Primary Endpoints:
 - Overall Response: A composite measure including clinical and microbiological resolution of the fungal infection.
 - All-Cause Mortality: Death from any cause within a specified timeframe (e.g., 12 weeks).
- Secondary Endpoints:
 - Mycological Cure: Eradication of the baseline fungal pathogen.
 - Incidence of Nephrotoxicity: Often defined as a doubling of serum creatinine from baseline or an increase to a specific threshold.[7]
 - Incidence of Infusion-Related Reactions: Documented episodes of fever, chills, and rigors during or shortly after drug administration.
- Data Analysis: Statistical analyses are performed to compare the efficacy and safety outcomes between the treatment arms, often using intention-to-treat and per-protocol populations.

Visualizations



[Click to download full resolution via product page](#)

Caption: Workflow of a systematic review and meta-analysis.



[Click to download full resolution via product page](#)

Caption: Structural differences in Amphotericin B formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Amphotericin B formulations: a comparative review of efficacy and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. [researchgate.net](#) [[researchgate.net](#)]
- 3. [benthamopen.com](#) [[benthamopen.com](#)]
- 4. [researchgate.net](#) [[researchgate.net](#)]
- 5. Efficacy and safety of amphotericin B formulations: a network meta-analysis and a multicriteria decision analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. [researchgate.net](#) [[researchgate.net](#)]
- 7. [academic.oup.com](#) [[academic.oup.com](#)]
- 8. Amphotericin B deoxycholate versus liposomal amphotericin B: effects on kidney function - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Comparative Efficacy of Amphotericin B Lipid Complex and Liposomal Amphotericin B for the Treatment of Invasive Fungal Infections in HSCT Recipients and other Immunocompromised Patient Populations with Hematologic Malignancies: A Critical Review [[benthamopenarchives.com](#)]
- 10. [academic.oup.com](#) [[academic.oup.com](#)]
- To cite this document: BenchChem. [A Comparative Meta-Analysis of Amphotericin B Formulations in Clinical Trials]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15723088/docs#a-comparative-meta-analysis-of-amphotericin-b-formulations-in-clinical-trials>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)